Cas no 535972-85-1 (3-Buten-1-ol,4-(3-pyridinyl)-(9CI))

3-Buten-1-ol,4-(3-pyridinyl)-(9CI) structure
535972-85-1 structure
Product name:3-Buten-1-ol,4-(3-pyridinyl)-(9CI)
CAS No:535972-85-1
MF:C9H11NO
MW:149.189742326736
CID:1020204
PubChem ID:85835652

3-Buten-1-ol,4-(3-pyridinyl)-(9CI) Chemical and Physical Properties

Names and Identifiers

    • 3-Buten-1-ol,4-(3-pyridinyl)-(9CI)
    • DB-271495
    • 535972-85-1
    • 3-Buten-1-ol, 4-(3-pyridinyl)-
    • Inchi: InChI=1S/C9H11NO/c11-7-2-1-4-9-5-3-6-10-8-9/h1,3-6,8,11H,2,7H2
    • InChI Key: QEHQTZMHYFUKIB-UHFFFAOYSA-N
    • SMILES: C1=CC(=CN=C1)C=CCCO

Computed Properties

  • Exact Mass: 149.084063974g/mol
  • Monoisotopic Mass: 149.084063974g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 3
  • Complexity: 123
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 1
  • Topological Polar Surface Area: 33.1Ų
  • XLogP3: 0.9

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